Cas no 2098004-45-4 ((6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine)

• Product Name: (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• CAS No: 2098004-45-4
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 5044723
• Update Time: 2025-05-18

(6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• (6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
• (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

• Inchi： 1S/C10H14N6/c11-7-10-13-12-8-3-4-9(14-16(8)10)15-5-1-2-6-15/h3-4H,1-2,5-7,11H2
• InChI Key： OQCBYYHCSZNJPV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(CN)N3N=2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: -0.4
• Topological Polar Surface Area: 72.3

Additional information on (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

Chemical Compound CAS No. 2098004-45-4: (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

The compound with CAS number 2098004-45-4, named as (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring fused with a triazolopyridazine moiety and a methanamine group. The combination of these structural elements contributes to its potential applications in drug design and development.

Recent studies have highlighted the importance of heterocyclic compounds like [1,2,4]triazolo[4,3-b]pyridazine in medicinal chemistry. These structures are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for therapeutic agents. The presence of the pyrrolidine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties.

The synthesis of (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine involves a series of multi-step reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity of the final product. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring related compounds with similar structural features.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and cellular pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The methanamine group plays a crucial role in modulating the compound's interactions with biological systems, making it a versatile scaffold for further functionalization.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how the compound binds to its target proteins, revealing key interactions that can be exploited for rational drug design. Additionally, quantum chemical calculations have shed light on the electronic properties of the molecule, aiding in the prediction of its reactivity and stability under different conditions.

From an environmental perspective, the ecological impact of this compound is currently under investigation. Researchers are focusing on its biodegradation pathways and potential toxicity to aquatic organisms. These studies are essential for ensuring that any future applications of this compound are environmentally sustainable and comply with regulatory standards.

In conclusion, the compound with CAS number 2098004-45-4, namely (6-(Pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activity make it a valuable candidate for further research and development in drug discovery and related areas.